1-Boc-3-(4-Hydroxyphenyl)piperazine

• IUPAC Name: tert-butyl 3-(4-hydroxyphenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H22N2O3/c1-15(2,3)20-14(19)17-9-8-16-13(10-17)11-4-6-12(18)7-5-11/h4-7,13,16,18H,8-10H2,1-3H3
• InChI Key: RIFREXHZVUBIOK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNC(C1)C2=CC=C(C=C2)O
• Molecular Formula: C15H22N2O3
• DSSTOX Substance ID: DTXSID30587713
• Molecular Weight: 278.35 g/mol
• CAS No.: 889956-81-4

Description

1-Boc-3-(4-Hydroxyphenyl)piperazine is a useful research compound. Its molecular formula is C15H22N2O3 and its molecular weight is 278.35 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis Applications

1-Boc-3-(4-Hydroxyphenyl)piperazine has been utilized in various synthetic applications:

• Synthesis of Biaryl Libraries : Utilized in the synthesis of (piperazin-1-ylmethyl)biaryls through microwave-mediated Suzuki–Miyaura cross-couplings, allowing manipulation of functionality for diversifying biaryl libraries (Spencer et al., 2011).
• Antibacterial and Antifungal Activities : Derivatives of N-Boc piperazine, like tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate, have shown moderate antibacterial and antifungal activities (Kulkarni et al., 2016).

Pharmacological Research

This compound has been studied for its pharmacological potential:

• Opioid Receptor Antagonism : Certain 1-substituted 4-(3-hydroxyphenyl)piperazines, related to this compound, have been identified as pure opioid receptor antagonists with low nanomolar potencies (Carroll et al., 2010).
• Anti-Bone Cancer Activity : A heterocyclic compound derived from 4-(4-(4-aminophenyl)piperazin-1-yl)phenol, structurally related to this compound, exhibited anticancer activities against human bone cancer cell lines (Lv et al., 2019).

Other Applications

• Peptide Derivatization for Mass Spectrometry : Piperazine derivatives, such as those related to this compound, have been used for derivatization of carboxyl groups on peptides, enhancing ionization efficiency in mass spectrometry (Qiao et al., 2011).
• Synthesis of Novel Pharmaceutical Agents : Research has been conducted on the synthesis of new pharmaceutical agents involving derivatives of this compound, demonstrating its utility in drug development (Ullah, 2012).

Safety and Hazards

While specific safety and hazards information for “1-Boc-3-(4-Hydroxyphenyl)piperazine” was not found, it’s important to handle all chemical compounds with care, using personal protective equipment and working under a chemical fume hood.

Future Directions

Piperazine and its derivatives show a wide range of biological and pharmaceutical activity. Despite its wide use in medicinal chemistry, the structural diversity of piperazines is limited, with about 80% of piperazine-containing drugs containing substituents only at the nitrogen positions. Therefore, future research may focus on the C–H functionalization of the carbon atoms of the piperazine ring.